Cas no 1854741-62-0 (Methyl 2-(isoquinolin-6-yl)propanoate)

• Product Name: Methyl 2-(isoquinolin-6-yl)propanoate
• CAS No: 1854741-62-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6187871
• PubChem ID: 165957520
• Update Time: 2025-05-21

Methyl 2-(isoquinolin-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1138192
• 1854741-62-0
• methyl 2-(isoquinolin-6-yl)propanoate
• Methyl 2-(isoquinolin-6-yl)propanoate

• Inchi： 1S/C13H13NO2/c1-9(13(15)16-2)10-3-4-12-8-14-6-5-11(12)7-10/h3-9H,1-2H3
• InChI Key： QRNJFXPYXVVBTP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CC2C=NC=CC=2C=1)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 2-(isoquinolin-6-yl)propanoate

Comprehensive Overview of Methyl 2-(isoquinolin-6-yl)propanoate (CAS No. 1854741-62-0): Properties, Applications, and Research Insights

Methyl 2-(isoquinolin-6-yl)propanoate (CAS No. 1854741-62-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ester derivative, incorporating an isoquinoline moiety, is part of a growing class of heterocyclic compounds that are pivotal in drug discovery and material science. Researchers and industry professionals frequently search for "isoquinoline derivatives," "methyl ester synthesis," and "CAS 1854741-62-0 applications," reflecting its relevance in modern chemistry.

The compound's molecular structure combines a propanoate ester group with an isoquinolin-6-yl substituent, offering versatility in synthetic pathways. Its CAS number 1854741-62-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent trends highlight interest in "green chemistry approaches for esterification" and "bioactive isoquinoline scaffolds," aligning with this compound's potential in sustainable synthesis and medicinal chemistry.

In pharmaceutical contexts, Methyl 2-(isoquinolin-6-yl)propanoate is explored as an intermediate for designing kinase inhibitors or antimicrobial agents. Its isoquinoline core is a privileged structure in drug development, often associated with compounds targeting neurological and inflammatory pathways. Queries like "isoquinoline-based drug candidates 2024" or "ester prodrug optimization" underscore its intersection with cutting-edge therapeutic research.

From a synthetic chemistry perspective, the esterification of isoquinolin-6-ylpropanoic acid to form this derivative exemplifies key techniques in organic synthesis. Laboratories frequently optimize conditions for "high-yield methyl ester preparation" or "catalysts for heterocyclic coupling," topics directly applicable to this compound. Analytical techniques such as HPLC and NMR are essential for characterizing CAS 1854741-62-0, ensuring purity for research or industrial use.

Emerging applications of Methyl 2-(isoquinolin-6-yl)propanoate also extend to materials science, where its aromatic system contributes to photoluminescent or electronic properties. Searches for "organic semiconductors from heterocycles" or "small-molecule optoelectronic materials" reflect this interdisciplinary potential. Environmental considerations, such as "biodegradability of synthetic esters," further enhance its profile in sustainable innovation.

In summary, Methyl 2-(isoquinolin-6-yl)propanoate (CAS No. 1854741-62-0) represents a multifaceted compound bridging pharmaceuticals, synthetic chemistry, and advanced materials. Its alignment with trending topics like "targeted drug delivery" and "green synthetic protocols" ensures continued relevance in scientific and industrial discourse. As research progresses, this compound is poised to play a pivotal role in addressing challenges across multiple scientific domains.